Cas no 56651-57-1 (1-(Isocyanatomethyl)-4-methylbenzene)

1-(Isocyanatomethyl)-4-methylbenzene structure
56651-57-1 structure
Product Name:1-(Isocyanatomethyl)-4-methylbenzene
CAS No:56651-57-1
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00673060
CID:56998
PubChem ID:2733388
Update Time:2025-07-31

1-(Isocyanatomethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Methylbenzyl isocyanate
    • 1-(isocyanatomethyl)-4-methylbenzene
    • 4-Methylbenzyl isocyanide
    • p-Methylbenzyl isocyanate
    • 4-Methylbenzylisocyanate
    • DTXSID00369886
    • SCHEMBL436823
    • LS-02809
    • 1-isocyanatomethyl-4-methyl-benzene
    • GEO-01779
    • FT-0619070
    • 4-methylbenzyl-isocyanate
    • 4-Methylbenzyl isocyanate, 97%
    • EN300-270980
    • A831134
    • Benzene, 1-(isocyanatomethyl)-4-methyl-
    • AKOS005171698
    • BB 0254653
    • W-200438
    • MFCD00673060
    • Benzene, 1-isocyanatomethyl-4-methyl-
    • 56651-57-1
    • G29000
    • DB-052953
    • STK504603
    • ALBB-007534
    • 1-(Isocyanatomethyl)-4-methylbenzene
    • MDL: MFCD00673060
    • Inchi: 1S/C9H9NO/c1-8-2-4-9(5-3-8)6-10-7-11/h2-5H,6H2,1H3
    • InChI Key: KNYDWDHLGFMGCO-UHFFFAOYSA-N
    • SMILES: O=C=NCC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 147.06800
  • Monoisotopic Mass: 147.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.052 g/mL at 25 °C(lit.)
  • Melting Point: Not available
  • Boiling Point: 55 °C/0.5 mmHg(lit.)
  • Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
  • Refractive Index: n20/D 1.522(lit.)
  • PSA: 29.43000
  • LogP: 1.83080
  • Solubility: Not available
  • Vapor Pressure: Not available

1-(Isocyanatomethyl)-4-methylbenzene Security Information

1-(Isocyanatomethyl)-4-methylbenzene Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-(Isocyanatomethyl)-4-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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TRC
B448793-50mg
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$ 50.00 2022-06-07
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M919434-250mg
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¥295.20 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M919434-1g
4-Methylbenzylisocyanate
56651-57-1 97%
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¥889.20 2022-01-10
abcr
AB151817-500 mg
4-Methylbenzyl isocyanate, 95%; .
56651-57-1 95%
500MG
€195.40 2023-02-23
abcr
AB151817-1 g
4-Methylbenzyl isocyanate, 95%; .
56651-57-1 95%
1 g
€239.00 2023-07-20

1-(Isocyanatomethyl)-4-methylbenzene Production Method

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